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11-deoxy Prostaglandin F1α 11-deoxy Prostaglandin F1α 11-deoxy PGF1α is a synthetic analog of PGF1α. In whole animal studies, a dose of 32 mg/kg inhibited gastric acid secretion by 35%. 11-deoxy PGF1α is also known to cause rat uterine contractions at a dose 0.3 times that of PGF1α. It also exhibits vasopressor and bronchoconstrictor activities at about half the potency of PGF2α in guinea pigs.
Brand Name: Vulcanchem
CAS No.: 37785-98-1
VCID: VC0159231
InChI: InChI=1S/C20H36O4/c1-2-3-6-9-17(21)14-12-16-13-15-19(22)18(16)10-7-4-5-8-11-20(23)24/h12,14,16-19,21-22H,2-11,13,15H2,1H3,(H,23,24)/b14-12+/t16-,17-,18+,19-/m0/s1
SMILES: CCCCCC(C=CC1CCC(C1CCCCCCC(=O)O)O)O
Molecular Formula: C20H36O4
Molecular Weight: 340.5 g/mol

11-deoxy Prostaglandin F1α

CAS No.: 37785-98-1

Reference Standards

VCID: VC0159231

Molecular Formula: C20H36O4

Molecular Weight: 340.5 g/mol

11-deoxy Prostaglandin F1α - 37785-98-1

CAS No. 37785-98-1
Product Name 11-deoxy Prostaglandin F1α
Molecular Formula C20H36O4
Molecular Weight 340.5 g/mol
IUPAC Name 7-[(1R,2S,5R)-2-hydroxy-5-[(E,3S)-3-hydroxyoct-1-enyl]cyclopentyl]heptanoic acid
Standard InChI InChI=1S/C20H36O4/c1-2-3-6-9-17(21)14-12-16-13-15-19(22)18(16)10-7-4-5-8-11-20(23)24/h12,14,16-19,21-22H,2-11,13,15H2,1H3,(H,23,24)/b14-12+/t16-,17-,18+,19-/m0/s1
Standard InChIKey HYBPXYQCXNOTFK-DUSCRHDRSA-N
Isomeric SMILES CCCCC[C@@H](/C=C/[C@H]1CC[C@@H]([C@@H]1CCCCCCC(=O)O)O)O
SMILES CCCCCC(C=CC1CCC(C1CCCCCCC(=O)O)O)O
Canonical SMILES CCCCCC(C=CC1CCC(C1CCCCCCC(=O)O)O)O
Description 11-deoxy PGF1α is a synthetic analog of PGF1α. In whole animal studies, a dose of 32 mg/kg inhibited gastric acid secretion by 35%. 11-deoxy PGF1α is also known to cause rat uterine contractions at a dose 0.3 times that of PGF1α. It also exhibits vasopressor and bronchoconstrictor activities at about half the potency of PGF2α in guinea pigs.
Synonyms 11-deoxy-PGF1alpha
11-deoxyprostaglandin F1alpha
11-deoxyprostaglandin F1alpha, (9alpha,13E,15R)-isomer
11-deoxyprostaglandin F1alpha, (9alpha,13E,15S)-(+-)-isomer
11-deoxyprostaglandin F1alpha, (9beta)-(+-)-isomer
11-deoxyprostaglandin F1alpha, (9beta,13E,15R)-isomer
11-deoxyprostaglandin F1alpha, (9beta,13E,15S)-isome
Reference 1.Lippmann, W. Inhibition of gastric acid secretion in the rat by synthetic prostaglandins. Journal of Pharmacy and Pharmacology 21, 335-336 (1969).
PubChem Compound 5283069
Last Modified Nov 11 2021
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